Cas no 30806-08-7 (H-Val-β-Ala-OH)

• Product Name: H-Val-β-Ala-OH
• CAS No: 30806-08-7
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• CID: 916206
• PubChem ID: 7009619
• Update Time: 2025-04-24

H-Val-β-Ala-OH Chemical and Physical Properties

Names and Identifiers

• h-val-beta-ala-oh
• H-VAL-β-ALA-OH
• L-VALYL-!-ALANINE
• H-Val-b-Ala-OH
• L-VALYL-B-ALANINE
• 30806-08-7
• SCHEMBL7400813
• 3-[[(2S)-2-amino-3-methylbutanoyl]amino]propanoic acid
• A-Ala-OH
• H-Val-
• H-Val--Ala-OH
• (S)-3-(2-Amino-3-methylbutanamido)Propanoic acid
• H-Val-β-Ala-OH

• Inchi： 1S/C8H16N2O3/c1-5(2)7(9)8(13)10-4-3-6(11)12/h5,7H,3-4,9H2,1-2H3,(H,10,13)(H,11,12)/t7-/m0/s1
• InChI Key： OIDHLYXOLSBIDJ-ZETCQYMHSA-N
• SMILES： O=C([C@H](C(C)C)N)NCCC(=O)O

Computed Properties

• Exact Mass: 188.11600
• Monoisotopic Mass: 188.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4A^2
• XLogP3: -2.8

Experimental Properties

• PSA: 92.42000
• LogP: 0.65180

H-Val-β-Ala-OH Security Information

• Storage Condition：-15°C

Additional information on H-Val-β-Ala-OH

Comprehensive Overview of H-Val-beta-Ala-OH (CAS No. 30806-08-7): Properties, Applications, and Market Insights

H-Val-beta-Ala-OH (CAS No. 30806-08-7) is a dipeptide compound consisting of L-valine and beta-alanine linked via a peptide bond. This unique structure makes it a valuable intermediate in peptide synthesis and biomedical research. The compound is also known by its systematic name, N-(3-Aminopropionyl)-L-valine, and is widely utilized in pharmaceutical development, cosmetic formulations, and nutritional supplements.

The growing interest in peptide-based therapeutics has significantly increased the demand for specialized dipeptides like H-Val-beta-Ala-OH. Researchers are particularly focused on its potential role in drug delivery systems and bioactive peptide development, aligning with current trends in personalized medicine and targeted therapies. The compound's stability and biocompatibility make it an attractive candidate for these applications.

From a chemical perspective, H-Val-beta-Ala-OH exhibits several notable characteristics. The presence of both hydrophobic valine and hydrophilic beta-alanine moieties creates an amphipathic nature that influences its solubility and interaction with biological systems. This property is particularly valuable in formulation science, where researchers seek compounds that can bridge different solubility requirements in complex pharmaceutical preparations.

In the cosmetic industry, H-Val-beta-Ala-OH has gained attention for its potential skin-conditioning properties. Recent studies suggest that small peptides like this may support skin barrier function and moisture retention, making them interesting ingredients for anti-aging and dermatological formulations. This application aligns with the growing consumer demand for science-backed skincare products and cosmeceuticals.

The synthesis of H-Val-beta-Ala-OH typically involves solid-phase peptide synthesis (SPPS) techniques or solution-phase methods. Manufacturers are increasingly optimizing production processes to meet the rising demand while maintaining high purity standards, especially for pharmaceutical-grade material. Analytical methods such as HPLC and mass spectrometry are routinely employed for quality control.

Market analysis indicates steady growth in the peptide intermediates sector, with H-Val-beta-Ala-OH being part of this expanding market. The compound's versatility in both research and commercial applications contributes to its market stability. Current pricing trends reflect the specialized nature of this dipeptide, with costs varying based on purity levels and order quantities.

Researchers investigating H-Val-beta-Ala-OH should be aware of its storage requirements. The compound is typically stable at room temperature when kept dry and protected from light, but long-term storage recommendations often suggest refrigeration. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment when working with fine chemical powders.

Recent patent filings reveal growing intellectual property activity surrounding derivatives of H-Val-beta-Ala-OH, particularly in applications related to drug conjugation and biomaterials. This innovation landscape suggests continued interest and potential new applications for this compound in coming years.

For laboratories considering H-Val-beta-Ala-OH for research purposes, several commercial sources offer the compound in varying quantities and purity grades. Quality verification through certificates of analysis and proper supplier evaluation are essential steps in the procurement process. The compound's availability from multiple global suppliers contributes to a stable supply chain.

Future research directions for H-Val-beta-Ala-OH may explore its potential in biodegradable materials and tissue engineering applications, building on current knowledge of its biocompatibility. The compound's structural features make it an interesting candidate for these emerging fields at the intersection of chemistry and biomedical engineering.

In conclusion, H-Val-beta-Ala-OH (CAS No. 30806-08-7) represents a versatile and valuable compound with applications spanning pharmaceutical development, cosmetic science, and advanced materials research. Its unique structural properties and growing range of applications position it as a compound of continuing interest in multiple scientific and industrial sectors.